Cas no 161017-02-3 (8H-[1]Benzopyrano[3,2-d][1]benzoxepin-8-one,6,7-dihydro-3,9-dihydroxy-6-(1-hydroxy-1-methylethyl)-11-methoxy-10-(3-methyl-2-buten-1-yl)-,(+)-)

• Product name: 8H-[1]Benzopyrano[3,2-d][1]benzoxepin-8-one,6,7-dihydro-3,9-dihydroxy-6-(1-hydroxy-1-methylethyl)-11-methoxy-10-(3-methyl-2-buten-1-yl)-,(+)-
• CAS No: 161017-02-3
• MF: C₂₆H₂₈O₇
• MW: 452.497308916596
• CID: 220387

8H-[1]Benzopyrano[3,2-d][1]benzoxepin-8-one,6,7-dihydro-3,9-dihydroxy-6-(1-hydroxy-1-methylethyl)-11-methoxy-10-(3-methyl-2-buten-1-yl)-,(+)- Chemical and Physical Properties

Names and Identifiers

• 8H-[1]Benzopyrano[3,2-d][1]benzoxepin-8-one,6,7-dihydro-3,9-dihydroxy-6-(1-hydroxy-1-methylethyl)-11-methoxy-10-(3-methyl-2-buten-1-yl)-,(+)-
• 8H-[1]Benzopyrano[3,2-d][1]benzoxepin-8-one,6,7-dihydro-3,9-dihydroxy-6-(1-hydroxy-1-methylethyl)-11-methoxy-10-(3-methyl-2-b
• 8H-[1]Benzopyrano[3,2-d][1]benzoxepin-8-one,6,7-dihydro-3,9-dihydroxy-6-(1-hydroxy-1-methylethyl)-11-methoxy-10-(3-methyl-2-butenyl)-,(+)- (9CI)
• Artonin S
• (+)-6,7-Dihydro-3,9-dihydroxy-6-(1-hydroxy-1-methylethyl)-11-methoxy-10-(3-methyl-2-butenyl)-8H-[1]benzopyrano[3,2-d][1]benzoxepin-8-one

• Inchi： 1S/C26H28O7/c1-13(2)6-8-15-18(31-5)12-20-22(23(15)28)24(29)17-11-21(26(3,4)30)32-19-10-14(27)7-9-16(19)25(17)33-20/h6-7,9-10,12,21,27-28,30H,8,11H2,1-5H3
• InChI Key： AZRHPJPAQJTIOC-UHFFFAOYSA-N
• SMILES： O1C2=CC(O)=CC=C2C2OC3=CC(OC)=C(C/C=C(\C)/C)C(O)=C3C(=O)C=2CC1C(O)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• XLogP3: 3.328

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines